Cas no 81597-51-5 (5-bromo-4-methylthiophene-2-sulfonyl chloride)

5-Bromo-4-methylthiophene-2-sulfonyl chloride is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity as an electrophile, enabling efficient sulfonylation of amines, alcohols, and other nucleophiles. The bromo and methyl substituents enhance its utility in further functionalization, such as cross-coupling reactions, while the thiophene backbone contributes to stability and regioselectivity. This compound is particularly valuable in medicinal chemistry for constructing sulfonamide derivatives, a common pharmacophore. It is typically handled under anhydrous conditions due to its moisture sensitivity, ensuring optimal performance in synthetic applications.

5-bromo-4-methylthiophene-2-sulfonyl chloride structure

81597-51-5 structure

Product Name:5-bromo-4-methylthiophene-2-sulfonyl chloride

CAS No:81597-51-5

MF:C₅H₄BrClO₂S₂

MW:275.571057319641

CID:1804199

PubChem ID:71683547

Update Time:2025-11-01

5-bromo-4-methylthiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenesulfonyl chloride, 5-bromo-4-methyl-
- 5-bromo-4-methyl-2-Thiophenesulfonyl chloride
- 5-bromo-4-methylthiophene-2-sulfonyl chloride
- RRMFMKFGHNRQPZ-UHFFFAOYSA-N
- DA-37734
- EN300-102314
- 5-bromo-4-methylthiophene-2-sulfonylchloride
- AT16668
- CS-0491430
- 81597-51-5
- SCHEMBL4534390
- AKOS016037677
- Inchi： 1S/C5H4BrClO2S2/c1-3-2-4(10-5(3)6)11(7,8)9/h2H,1H3
- InChI Key： RRMFMKFGHNRQPZ-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=C(S1)S(=O)(=O)Cl

Computed Properties

Exact Mass: 273.85246g/mol
Monoisotopic Mass: 273.85246g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 70.8Å²

5-bromo-4-methylthiophene-2-sulfonyl chloride Pricemore >>

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